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Introduction

Hexadecyl acrylate, identified by the CAS number 13402-02-3, is an important organic
compound classified as an acrylate ester.[1] It is the ester of acrylic acid and hexadecanol
(cetyl alcohol).[2][3] The molecule's structure is distinguished by two key features: a reactive
acrylate functional group that readily undergoes polymerization and a long, 16-carbon
hydrophobic alkyl chain (hexadecyl group).[1][2] This unique bifunctional nature makes
hexadecyl acrylate a versatile monomer and a valuable intermediate in modern organic
synthesis.[2] Its incorporation into polymers imparts specific properties such as hydrophobicity,
flexibility, and modified surface tension, leading to a wide array of applications in coatings,
adhesives, specialty plastics, and personal care products.[1][2][4]

Chemical and Physical Properties

Hexadecyl acrylate typically appears as a colorless to light yellow transparent liquid or a waxy
solid, depending on the ambient temperature.[1][4][5] It is soluble in organic solvents but has
very limited solubility in water due to its long, nonpolar alkyl tail.[1]
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Property Value Source(s)
CAS Number 13402-02-3 [6]
Molecular Formula C19H3602 [61[7]
Molecular Weight 296.49 g/mol [61[7]

White or Colorless to Light

Appearance Yellow Powder, Lump, or Clear  [1][5]
Liquid

Melting Point 24 °C [516]17]
Boiling Point 170 °C at 15 mmHg [5161[7]
Density 0.87 g/cm?3 [51[6]
Flash Point 178 °C [516]1[7]
Water Solubility 1.194 ug/L at 25 °C [51[6]
Vapor Pressure 1.1 x 10~> mmHg at 25 °C [6]
Refractive Index 1.4480 - 1.4520 [516]1[7]

Synthesis and Manufacturing

The primary industrial synthesis of hexadecyl acrylate is achieved through the esterification of
acrylic acid with hexadecyl alcohol.[3] This is a reversible equilibrium reaction that is driven
toward the product by removing the water byproduct.[4]

Synthesis Methods

o Direct Esterification: This is the most common method, involving the reaction of acrylic acid
and hexadecanol in the presence of an acid catalyst like p-toluenesulfonic acid (PTSA) and a
polymerization inhibitor such as hydroquinone.[3][4] The reaction is often performed in a
solvent like toluene or xylene to facilitate the azeotropic removal of water.[3][4]

» Transesterification: An alternative route involves the reaction of methyl acrylate with
hexadecanol.[4]

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.lookchem.com/casno13402-02-3.html
https://www.lookchem.com/casno13402-02-3.html
https://jnfuturechemical.com/product/hexadecyl-acrylate-cas13402-02-3/
https://www.lookchem.com/casno13402-02-3.html
https://jnfuturechemical.com/product/hexadecyl-acrylate-cas13402-02-3/
https://cymitquimica.com/cas/13402-02-3/
https://www.chembk.com/en/chem/Hexadecyl%20Acrylate%20(stabilized%20with%20MEHQ)
https://www.chembk.com/en/chem/Hexadecyl%20Acrylate%20(stabilized%20with%20MEHQ)
https://www.lookchem.com/casno13402-02-3.html
https://jnfuturechemical.com/product/hexadecyl-acrylate-cas13402-02-3/
https://www.chembk.com/en/chem/Hexadecyl%20Acrylate%20(stabilized%20with%20MEHQ)
https://www.lookchem.com/casno13402-02-3.html
https://jnfuturechemical.com/product/hexadecyl-acrylate-cas13402-02-3/
https://www.chembk.com/en/chem/Hexadecyl%20Acrylate%20(stabilized%20with%20MEHQ)
https://www.lookchem.com/casno13402-02-3.html
https://www.chembk.com/en/chem/Hexadecyl%20Acrylate%20(stabilized%20with%20MEHQ)
https://www.lookchem.com/casno13402-02-3.html
https://jnfuturechemical.com/product/hexadecyl-acrylate-cas13402-02-3/
https://www.chembk.com/en/chem/Hexadecyl%20Acrylate%20(stabilized%20with%20MEHQ)
https://www.lookchem.com/casno13402-02-3.html
https://www.lookchem.com/casno13402-02-3.html
https://www.chembk.com/en/chem/Hexadecyl%20Acrylate%20(stabilized%20with%20MEHQ)
https://www.lookchem.com/casno13402-02-3.html
https://jnfuturechemical.com/product/hexadecyl-acrylate-cas13402-02-3/
https://www.benchchem.com/product/b1329556?utm_src=pdf-body
https://www.benchchem.com/product/b1329556
https://www.guidechem.com/question/how-is-hexadecyl-acrylate-synt-id116882.html
https://www.benchchem.com/product/b1329556
https://www.guidechem.com/question/how-is-hexadecyl-acrylate-synt-id116882.html
https://www.benchchem.com/product/b1329556
https://www.guidechem.com/question/how-is-hexadecyl-acrylate-synt-id116882.html
https://www.guidechem.com/question/how-is-hexadecyl-acrylate-synt-id116882.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Microwave-Assisted Synthesis: Modern techniques utilizing microwave irradiation have been
shown to significantly enhance the reaction rate.[3] One study achieved a 97.5% yield in just
15 minutes, a 16-fold rate increase compared to conventional heating methods.[3]

Experimental Protocol: Direct Esterification

This protocol is a generalized procedure based on common laboratory synthesis methods.[3][4]

o Apparatus Setup: Assemble a 250 mL three-necked flask equipped with a mechanical stirrer,
a thermometer, and a Dean-Stark trap connected to a reflux condenser.

o Charging Reactants: To the flask, add a defined molar amount of hexadecanol, a solvent
(e.g., xylene), a catalyst (e.g., p-toluenesulfonic acid, 0.7% of total reactant weight), and a
polymerization inhibitor (e.g., hydroquinone).[3][4]

» Dissolution: Begin stirring and heat the mixture to 60 °C until the hexadecanol has
completely dissolved.[4]

» Addition of Acrylic Acid: Add acrylic acid to the flask. A typical molar ratio of acrylic acid to
hexadecanol is 1.3:1.0.[3]

e Reaction: Increase the temperature to initiate reflux. The water produced during the
esterification will be collected in the Dean-Stark trap. The reaction is considered complete
when the amount of collected water approaches the theoretical yield.[4]

¢ Quenching and Purification:
o Cool the reaction mixture.

o Pour the mixture into a distillation flask and remove the bulk of the solvent and unreacted
acrylic acid via vacuum distillation.[4]

o Wash the resulting crude ester with hot water until the washings are neutral.[4]
o Cool the product, which will solidify, and filter it.

o Dry the waxy solid product under a vacuum at 40 °C until a constant weight is achieved.[4]
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o For higher purity, the product can be further purified by vacuum distillation, collecting the
fraction at 148-150 °C under a pressure of 20 Pa.[4]

Diagram 1: Synthesis Workflow for Hexadecyl Acrylate

Polymerization

Hexadecyl acrylate is primarily used as a monomer in the synthesis of polymers and
copolymers.[1][8] The polymerization occurs via the acrylate functional group, typically through
a free-radical mechanism.[1][9]

The resulting polymers, such as poly(hexadecyl acrylate) (PHDA), possess a flexible
backbone with long, hydrophobic side chains. These side chains influence the polymer's
physical properties, such as its melting point, solubility, and surface energy. Copolymers can be
created with various other monomers, including styrene, maleic anhydride, and glycidyl
methacrylate (GMA), to tailor the final material's properties for specific applications.[4][10]

Experimental Protocol: Free-Radical Polymerization

This protocol describes a typical solution polymerization of hexadecyl acrylate.[10][11]

e Reactant Preparation: Dissolve the hexadecyl acrylate monomer in a suitable solvent, such
as toluene, within a three-necked round-bottom flask.[10][11] If preparing a copolymer, add
the comonomer at the desired molar ratio.[11]

 Inert Atmosphere: Equip the flask with a condenser, a magnetic stirrer, and a nitrogen gas
inlet. Bubble nitrogen through the solution for 10-15 minutes to remove dissolved oxygen,
which can inhibit free-radical polymerization.[10][11]

e Initiator Addition: Add a free-radical initiator, such as 2,2'-azobisisobutyronitrile (AIBN),
typically at 1-2% of the total monomer weight.[10][11]

o Polymerization Reaction: Heat the reaction mixture to a constant temperature (e.g., 70 °C)
under a continuous nitrogen atmosphere with constant stirring.[10][11] Allow the reaction to
proceed for a specified time (e.g., 5 hours).[11]

o Termination & Isolation: To stop the reaction, cool the flask and pour the viscous polymer
solution into a large volume of a non-solvent (e.g., methanol) to precipitate the polymer.[11]
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« Purification: Filter the precipitated polymer and wash it with additional non-solvent to remove
any unreacted monomer and initiator.

» Drying: Dry the purified polymer in a vacuum oven until a constant weight is achieved.

Diagram 2: Free-Radical Polymerization Workflow

Applications in Research and Development

The distinct properties imparted by the hexadecyl chain make this monomer highly useful
across several industries.

o Polymers, Coatings, and Adhesives: As a monomer, it is used to create specialized
polymers.[2] Its long alkyl chain provides hydrophobicity, making it ideal for producing water-
repellent coatings, paints, and sealants.[1][8] It also enhances flexibility and adhesion in
various formulations.[1]

o Cosmetics and Personal Care: In cosmetic formulations, hexadecyl acrylate functions as an
emollient and skin-conditioning agent.[8] It improves the texture and spreadability of creams
and lotions and forms a protective, moisturizing layer on the skin.[8]

o Lubricant Additives: Copolymers containing long-chain acrylates like hexadecyl acrylate are
used as additives in lubricating oils.[12] They act as pour point depressants (PPDs),
improving the oil's fluidity at low temperatures, and as viscosity index (VI) improvers.[12]

* Phase Change Materials (PCMs): Poly(hexadecyl acrylate) (PHDA) is researched for use in
solid-solid phase change materials.[9] These materials can store and release large amounts
of thermal energy, and one study showed PHDA immobilized on cellulose nanocrystals had a
high melting enthalpy of 139.7 J/g and excellent thermal reliability.[9]

o Other Industrial Uses: It serves as an intermediate in the synthesis of surfactants and is used
in the manufacturing of specialty plastics and photosensitive chemicals.[2][4][13]

Diagram 3: Structure-Function Relationship

Safety and Handling
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Hexadecyl acrylate is considered hazardous and requires careful handling in a laboratory or
industrial setting.[14][15] It is classified as a skin and eye irritant and may cause respiratory
irritation.[15][16]

Hazard Class GHS Code Description Source(s)
Skin Irritation H315 Causes skin irritation [15][16]
o Causes serious eye
Eye Irritation H319 o [15][16]
irritation

. L May cause respiratory
Respiratory Irritation H335 T [15]
irritation

Toxic to aquatic life
Aquatic Hazard H411 with long lasting [15]
effects

Handling and Personal Protective Equipment (PPE)

« Ventilation: Handle only in a well-ventilated area or outdoors.[15][17] Facilities should be
equipped with an eyewash fountain and local exhaust ventilation.[16]

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[16]
[17]

« Skin Protection: Wear chemical-impermeable gloves (inspected prior to use) and impervious
protective clothing.[16][17]

» Respiratory Protection: If exposure limits are exceeded or irritation occurs, use a full-face
respirator approved by NIOSH/MSHA.[14][17]

o General Hygiene: Avoid breathing vapors or dust.[17] Wash hands thoroughly after handling
and before eating or drinking.[16] Contaminated clothing should be removed and washed
before reuse.[15]

Storage
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Store in a cool, dry, well-ventilated place in tightly closed containers.[14][15][16] Keep away
from sources of ignition and direct sunlight.[14][17] The material is often supplied with an
inhibitor like MEHQ (monomethyl ether of hydroquinone) to prevent spontaneous
polymerization.[6][7]

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if symptoms persist.[15][16]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing.[16]

o Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing and seek immediate medical
attention.[15][16]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and seek immediate medical
attention.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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